Cas no 1805103-66-5 (2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride)
2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride
-
- Inchi: 1S/C9H4Cl2F6/c10-3-5-6(9(15,16)17)1-4(2-7(5)11)8(12,13)14/h1-2H,3H2
- InChI Key: KSUKLDSAMGQTHZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CCl
Computed Properties
- Exact Mass: 295.9594245 g/mol
- Monoisotopic Mass: 295.9594245 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0
- Molecular Weight: 297.02
2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010695-1g |
2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride |
1805103-66-5 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride
Recent Advances in the Application of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride (CAS: 1805103-66-5) in Chemical Biology and Pharmaceutical Research
The compound 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride (CAS: 1805103-66-5) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This fluorinated benzyl chloride derivative has attracted significant attention due to its unique physicochemical properties conferred by the trifluoromethyl groups, which enhance lipophilicity and metabolic stability while maintaining reasonable solubility. Recent studies have demonstrated its utility in the synthesis of novel bioactive molecules targeting various disease pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1805103-66-5 as a key intermediate for developing potent kinase inhibitors. The electron-withdrawing nature of the trifluoromethyl groups was found to significantly influence the binding affinity of the resulting compounds to ATP-binding pockets. Molecular docking studies revealed that derivatives containing this moiety exhibited improved selectivity profiles against a panel of 40 kinases, with particular potency against FLT3 and c-Kit mutants implicated in hematological malignancies.
Another significant application was reported in ACS Chemical Biology, where 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride served as a precursor for developing fluorescent probes targeting G-protein coupled receptors (GPCRs). The trifluoromethyl groups were strategically employed to enhance membrane permeability while the chlorine atom allowed for subsequent functionalization. These probes demonstrated exceptional signal-to-noise ratios in live-cell imaging studies, enabling real-time monitoring of receptor internalization dynamics.
The synthetic versatility of this compound was further highlighted in a recent Organic Letters publication detailing its use in nickel-catalyzed cross-coupling reactions. Researchers developed a novel protocol for C(sp2)-C(sp3) bond formation using 1805103-66-5 as an electrophilic partner, achieving excellent yields (typically >85%) under mild conditions. This methodology has been successfully applied to the synthesis of several drug candidates currently in preclinical development.
From a safety perspective, recent toxicological assessments of 2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride have provided important handling guidelines. Studies published in Chemical Research in Toxicology indicate that while the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment including nitrile gloves and respiratory protection is recommended when handling the neat material due to potential skin and respiratory irritation.
Looking forward, the unique properties of 1805103-66-5 continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and as a building block for covalent inhibitors targeting cysteine residues. The compound's stability under physiological conditions combined with its favorable physicochemical profile positions it as a valuable tool for modern drug discovery efforts.
1805103-66-5 (2,4-Bis(trifluoromethyl)-6-chlorobenzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)